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Introduction

Vanadium pentafluoride (VF5), a highly reactive and volatile compound, exhibits notable
Lewis acidic properties, primarily characterized by its strong fluoride ion affinity. This technical
guide provides a comprehensive overview of the Lewis acid behavior of VF5, detailing its
adduct formation with various Lewis bases, the structural and spectroscopic characteristics of
these adducts, and its potential applications in catalysis. This document synthesizes available
data to offer a valuable resource for professionals in research and development.

Core Concepts: Lewis Acidity of Vanadium
Pentafluoride

In the gas phase, vanadium pentafluoride exists as a monomer with a trigonal bipyramidal
geometry.[1] However, in the solid state, it forms a polymeric structure with fluoride-bridged
octahedral vanadium centers, indicating a degree of self-association driven by Lewis acid-base
interactions.[1] The primary manifestation of VF5's Lewis acidity is its capacity to accept
electron pairs from Lewis bases, most notably fluoride ions, to form stable adducts.[2]

While VF5 is recognized as a Lewis acid, it is also a powerful oxidizing and fluorinating agent.
[2] Its Lewis acidity is considered weaker in comparison to its potent fluorinating and oxidizing
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capabilities.[2] Nevertheless, its ability to form stable hexafluorovanadate salts underscores its
significance as a Lewis acid.

Adduct Formation with Lewis Bases

The most well-documented Lewis acid-base reaction of vanadium pentafluoride is its reaction
with fluoride ion donors to form the hexafluorovanadate(V) anion, [VF6]-.[2] This reaction
exemplifies the strong electrophilic character of the vanadium(V) center in VF5.

Reaction with Fluoride lons: Vanadium pentafluoride readily reacts with alkali metal fluorides,
such as potassium fluoride (KF), to form the corresponding hexafluorovanadate salts.[2]

VF5 + F~ — [VF6]~

Adducts with Other Lewis Bases

While the formation of [VF6]~ is the most prominent example of VF5's Lewis acidity, it can also
form adducts with other Lewis bases. For instance, the reaction of vanadium tetrafluoride (VF4)
with nitryl fluoride (NO2F) in the presence of iodine pentafluoride (IF5) as a catalyst leads to
the formation of the nitryl salt of hexafluorovanadate(V), NO2VF6. This reaction proceeds
through the oxidation of VF4 to VF5, which then acts as a Lewis acid.

Quantitative Data on Vanadium Pentafluoride and its
Adducts

A comprehensive understanding of the Lewis acid behavior of VF5 requires quantitative data
on its structure and the properties of its adducts. The following tables summarize key available
data.
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Property Value Reference
Molecular Formula VF5 [2]
Molar Mass 145.93 g/mol [2]
Appearance Colorless volatile liquid [2]
Melting Point 19.5°C [2]
Boiling Point 48.3 °C [2]

Standard Enthalpy of
] -1429.4 + 0.8 kJ/mol [1]
Formation (gas)

Table 1: Physical and Thermodynamic Properties of Vanadium Pentafluoride

Parameter Value Method Reference
Geometry (Gas Trigonal Bipyramidal ] )
Electron Diffraction [1]
Phase) (D3h)
) Polymeric with fluoride
Structure (Solid State) ] - [1]
bridges

Table 2: Structural Data for Vanadium Pentafluoride

Note: Detailed quantitative data such as bond lengths, vibrational frequencies, and NMR
chemical shifts for a wide range of VF5-Lewis base adducts are not extensively reported in the
readily available literature.

Experimental Protocols

Detailed experimental procedures are crucial for the safe and effective handling and study of
vanadium pentafluoride and its adducts.

Synthesis of Vanadium Pentafluoride

Vanadium pentafluoride can be prepared through the direct fluorination of vanadium metal.[2]
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Reaction: 2V +5F2 - 2VFs

Procedure: This reaction is typically carried out by passing a stream of fluorine gas over
vanadium metal powder at elevated temperatures. The volatile VF5 product is then collected by
condensation in a cold trap. Extreme caution must be exercised due to the high reactivity and
toxicity of both fluorine gas and vanadium pentafluoride.

Another method involves the disproportionation of vanadium tetrafluoride at 650 °C.[2]

Reaction: 2 VF4 - VF3 + VFs

Synthesis of Hexafluorovanadate(V) Salts

The synthesis of alkali metal hexafluorovanadate(V) salts can be achieved by reacting VF5
with the corresponding alkali metal fluoride in a suitable solvent.

Example: Synthesis of Potassium Hexafluorovanadate(V) (KVF6)
Reaction: VFs + KF - KVFe

Procedure: A solution of potassium fluoride in a suitable anhydrous solvent, such as anhydrous
hydrogen fluoride (aHF), is prepared. Vanadium pentafluoride is then carefully added to this
solution. The resulting potassium hexafluorovanadate(V) can be isolated by evaporation of the
solvent. All manipulations must be performed under an inert and dry atmosphere due to the
hygroscopic nature of the reactants and products.

Visualizing Lewis Acid Behavior and Experimental
Workflows

To better illustrate the concepts and procedures discussed, the following diagrams have been
generated using the DOT language.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12442095/
https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Vanadium Pentafluoride (VFs)

Lewis Acid Accepts electron pair

Hexafluorovanadate(V) lon ([VFe]™)

Donates electron pair Adduct
Fluoride lon (F~)
Lewis Base

Click to download full resolution via product page

Figure 1: Lewis acid-base reaction of VF5 with a fluoride ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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